Cas no 56905-18-1 (methyl 2-iodopropanoate)

• Product Name: methyl 2-iodopropanoate
• CAS No: 56905-18-1
• MF: C₄H₇IO₂
• MW: 214.001653909683
• CID: 1600662
• PubChem ID: 143426
• Update Time: 2025-04-21

methyl 2-iodopropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-iodopropanoate
• Methyl-2-iodopropionate
• methyl 2-iodopro-panoate
• Methyl 2-iodopropanoate #
• DTXSID90972343
• CH3CHICOOCH3
• 2-Iodopropanoic acid, methyl ester
• 56905-18-1
• methyl iodopropionate
• SCHEMBL1568541
• DA-32957

• Inchi： 1S/C4H7IO2/c1-3(5)4(6)7-2/h3H,1-2H3
• InChI Key： BALADIHEPAEKQJ-UHFFFAOYSA-N
• SMILES： IC(C(=O)OC)C

Computed Properties

• Exact Mass: 213.94861
• Monoisotopic Mass: 213.949072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 72.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 1.4

Experimental Properties

• Density: 1.825
• Boiling Point: 171.6°C at 760 mmHg
• Flash Point: 57.6°C
• Refractive Index: 1.513
• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters